Cas no 1351611-27-2 (4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide)
4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 1351611-27-2
- VU0536863-1
- 4-tert-butyl-N-(5-oxopyrrolidin-3-yl)benzamide
- AKOS024538871
- F6210-0097
- 4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide
-
- Inchi: 1S/C15H20N2O2/c1-15(2,3)11-6-4-10(5-7-11)14(19)17-12-8-13(18)16-9-12/h4-7,12H,8-9H2,1-3H3,(H,16,18)(H,17,19)
- InChI Key: OJXJOKKTOMFHSR-UHFFFAOYSA-N
- SMILES: O=C1CC(CN1)NC(C1C=CC(=CC=1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 260.152477885g/mol
- Monoisotopic Mass: 260.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.2Ų
4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6210-0097-2μmol |
4-tert-butyl-N-(5-oxopyrrolidin-3-yl)benzamide |
1351611-27-2 | 90%+ | 2μl |
$85.5 | 2023-05-20 | |
| Life Chemicals | F6210-0097-5μmol |
4-tert-butyl-N-(5-oxopyrrolidin-3-yl)benzamide |
1351611-27-2 | 90%+ | 5μl |
$94.5 | 2023-05-20 | |
| Life Chemicals | F6210-0097-10μmol |
4-tert-butyl-N-(5-oxopyrrolidin-3-yl)benzamide |
1351611-27-2 | 90%+ | 10μl |
$103.5 | 2023-05-20 | |
| Life Chemicals | F6210-0097-20μmol |
4-tert-butyl-N-(5-oxopyrrolidin-3-yl)benzamide |
1351611-27-2 | 90%+ | 20μl |
$118.5 | 2023-05-20 | |
| Life Chemicals | F6210-0097-1mg |
4-tert-butyl-N-(5-oxopyrrolidin-3-yl)benzamide |
1351611-27-2 | 90%+ | 1mg |
$81.0 | 2023-05-20 | |
| Life Chemicals | F6210-0097-2mg |
4-tert-butyl-N-(5-oxopyrrolidin-3-yl)benzamide |
1351611-27-2 | 90%+ | 2mg |
$88.5 | 2023-05-20 | |
| Life Chemicals | F6210-0097-3mg |
4-tert-butyl-N-(5-oxopyrrolidin-3-yl)benzamide |
1351611-27-2 | 90%+ | 3mg |
$94.5 | 2023-05-20 | |
| Life Chemicals | F6210-0097-4mg |
4-tert-butyl-N-(5-oxopyrrolidin-3-yl)benzamide |
1351611-27-2 | 90%+ | 4mg |
$99.0 | 2023-05-20 | |
| Life Chemicals | F6210-0097-5mg |
4-tert-butyl-N-(5-oxopyrrolidin-3-yl)benzamide |
1351611-27-2 | 90%+ | 5mg |
$103.5 | 2023-05-20 | |
| Life Chemicals | F6210-0097-10mg |
4-tert-butyl-N-(5-oxopyrrolidin-3-yl)benzamide |
1351611-27-2 | 90%+ | 10mg |
$118.5 | 2023-05-20 |
4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide
Introduction to 4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide (CAS No. 1351611-27-2)
4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1351611-27-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzamide core substituted with a tert-butyl group and an N-(5-oxopyrrolidin-3-yl) moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound suggests a multifaceted role in drug design and development, particularly in the quest for novel therapeutic agents.
The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Its presence in 4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide underscores its potential as a scaffold for developing drugs with enhanced pharmacological properties. The tert-butyl group, on the other hand, serves as a steric hindrance that can influence the compound's solubility, bioavailability, and interactions with biological targets. This combination of features makes the compound a promising candidate for further investigation.
The 5-oxopyrrolidin-3-yl substituent introduces an additional layer of complexity to the molecule. Pyrrolidinone derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this moiety into the benzamide framework may lead to novel interactions with biological targets, potentially unlocking new therapeutic possibilities. Recent studies have highlighted the importance of pyrrolidinone derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide with biological targets. These studies have revealed that the compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, preliminary computational studies suggest that this molecule could interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management.
In addition to its potential as an enzyme inhibitor, 4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide may also exhibit other biological activities. The benzamide core is known to interact with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs), which play a crucial role in metabolic regulation and inflammation. The presence of the tert-butyl group and the 5-oxopyrrolidin-3-yl moiety may modulate these interactions, leading to novel therapeutic effects.
The synthesis of 4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been employed to construct the complex framework of this molecule. These methods not only enhance efficiency but also allow for the introduction of additional modifications, further expanding the pharmacological potential of the compound.
Once synthesized, 4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide undergoes rigorous testing to evaluate its biological activity and safety profile. In vitro assays are conducted to assess its interaction with target enzymes and receptors, while animal models provide insights into its pharmacokinetic properties. These studies are essential for determining the compound's potential as a lead candidate for further development into a therapeutic agent.
The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way compounds like 4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide are identified and optimized. Predictive models can identify promising scaffolds based on their structural features and predict their biological activities with high accuracy. This approach has significantly reduced the time and resources required for drug development, allowing researchers to focus on the most promising candidates.
The future prospects of 4-(tert-butyl)-N-(5-oxopyrrolidin-3-yb)enzamide are exciting, with ongoing research exploring its potential in various therapeutic areas. Its unique structural features make it a versatile scaffold for developing novel drugs targeting multiple disease pathways. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.
1351611-27-2 (4-(tert-butyl)-N-(5-oxopyrrolidin-3-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)